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Compound of Interest

Compound Name: GSK-364735 potassium

Cat. No.: B15567731 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like GSK-364735 potassium are paramount for

laboratory safety and environmental protection. This guide provides essential logistical

information and a step-by-step operational plan for the safe disposal of GSK-364735
potassium, a potent HIV-1 integrase inhibitor intended for research use only.

Note: The following procedures are based on available chemical properties and general best

practices for laboratory waste. A specific Safety Data Sheet (SDS) for GSK-364735 potassium
was not publicly available at the time of this writing. It is imperative to obtain the SDS from your

supplier and consult with your institution's Environmental Health and Safety (EHS) office for

site-specific disposal protocols.

Chemical and Physical Properties
A summary of the known quantitative data for GSK-364735 potassium is presented below.

This information is crucial for a preliminary risk assessment.
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Property Value Source

Molecular Formula C₁₉H₁₇FKN₃O₄ MedKoo Biosciences[1]

Molecular Weight 409.46 g/mol MedKoo Biosciences[1]

Appearance Solid powder MedKoo Biosciences[1]

Storage Conditions

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Store in a dry,

dark place.

MedKoo Biosciences[1]

Solubility Soluble in DMSO MedKoo Biosciences[1]

Experimental Protocol for Proper Disposal
The following protocol outlines a general procedure for the disposal of small quantities of GSK-
364735 potassium typically used in a research laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle GSK-364735 potassium in a designated area, such as a chemical fume

hood, to avoid inhalation of dust.

Wear appropriate PPE, including:

Nitrile gloves

Safety goggles or a face shield

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid GSK-364735 potassium, contaminated consumables (e.g., weighing

paper, pipette tips, vials), and contaminated PPE in a dedicated, clearly labeled hazardous
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waste container.

The container should be sealable and made of a material compatible with the chemical.

Liquid Waste:

For solutions of GSK-364735 potassium (e.g., in DMSO), collect the waste in a labeled,

sealed, and leak-proof hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

3. Inactivation (if required and feasible):

As GSK-364735 is an antiretroviral compound, consult your institution's biosafety and

chemical safety guidelines for any required inactivation steps. Given its intended use,

treating it as a potentially bioactive compound is a prudent measure.

Procedures for inactivating similar compounds in liquid waste might involve chemical

treatment. However, without a specific SDS, providing a validated inactivation method is not

possible.

4. Waste Storage and Labeling:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Label the waste container clearly with:

"Hazardous Waste"

The full chemical name: "GSK-364735 potassium"

The quantity of waste

The date of accumulation

Any known hazards (based on available information and the solvent used)
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5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

Provide the disposal contractor with all available information about the compound.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of GSK-364735 potassium.
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Start: Have GSK-364735 potassium waste

Obtain and review
Safety Data Sheet (SDS)

from supplier

Consult Institutional
Environmental Health & Safety (EHS)

for specific protocols

Wear appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

Segregate Waste

Solid Waste:
- Contaminated consumables

- Powder

Solid

Liquid Waste:
- Solutions (e.g., in DMSO)

Liquid

Collect in a labeled,
sealed hazardous
waste container

Collect in a labeled,
sealed, leak-proof

hazardous waste container

Store in a designated,
secure secondary
containment area

Arrange for pickup by
EHS or licensed
waste contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GSK-364735 potassium.
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By adhering to these procedures and consulting with safety professionals, researchers can

ensure the safe and compliant disposal of GSK-364735 potassium, fostering a secure

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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